COX

  • Deracoxib
    • CAS RN:
    • 169590-41-4
    • Molecular Formula:
    • C17H14F3N3O3S
    • Molecular Weight:
    • 397.4 g/mol
    Description
    Deracoxib is a non-steroidal anti-inflammatory drug (NSAID) and selective inhibitor of COX-2 (IC50s = 0.63 and 23 μM for COX-2 and COX-1, respectively). In vivo, deracoxib (0.3-10 mg/kg) increases weight bearing...
  • Sulfinpyrazone
    • CAS RN:
    • 57-96-5
    • Molecular Formula:
    • C23H20N2O3S
    • Molecular Weight:
    • 404.5 g/mol
    Description
    Sulfinpyrazone is a uricosuric agent that competitively inhibits uric acid reabsorption in kidney proximal tubules, which is a key mechanism targeted in the treatment of gout. It can also inhibit degranulation o...
  • Diclofenac diethylamine
    • CAS RN:
    • 78213-16-8
    • Molecular Formula:
    • C14H11Cl2NO2·C4H11N
    • Molecular Weight:
    • 369.3 g/mol
    Description
    Diclofenac is a non-steroidal anti-inflammatory drug (NSAID) and COX inhibitor (IC50s = 0.9-2.7 and 1.5-20 µM, for human COX-1 and COX-2, respectively). It is also an active metabolite of diclofenac methyl ester...